Cas no 497060-24-9 (6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 497060-24-9
• MDL: MFCD01567652
• CID: 4654179
• Update Time: 2025-08-05

6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline

• MDL： MFCD01567652

Additional information on 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline

Recent Advances in the Study of 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline (CAS: 497060-24-9)

In recent years, the compound 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline (CAS: 497060-24-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The naphthalene sulfonyl moiety, in combination with the tetrahydroquinoline scaffold, provides a versatile platform for drug discovery, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a potent inhibitor of the protein kinase C (PKC) family, which is implicated in numerous pathological conditions, including cancer and inflammatory diseases. The study demonstrated that the compound exhibits high selectivity for PKC-δ, with an IC50 value in the nanomolar range, suggesting its potential as a targeted therapeutic agent.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's ability to disrupt the interaction between the transcription factor NF-κB and its binding partners. The researchers utilized a combination of X-ray crystallography and molecular dynamics simulations to reveal the precise binding mode of 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline within the NF-κB binding pocket. These findings provide a structural basis for the design of next-generation NF-κB inhibitors with improved efficacy and reduced off-target effects.

In addition to its therapeutic potential, the synthetic accessibility of 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline has been a topic of interest. A recent methodology paper in Organic Letters (2024) described an efficient, one-pot synthesis route that significantly reduces the number of steps and improves overall yield. This advancement is expected to facilitate further pharmacological evaluation and scale-up production for preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed in future research. Ongoing studies are focusing on structural optimization to enhance bioavailability and reduce adverse effects while maintaining the compound's potent biological activity.

In conclusion, 6-methyl-1-(naphthalene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline (CAS: 497060-24-9) represents a compelling case study in modern drug discovery. Its multifaceted biological activities, combined with recent synthetic and structural insights, position it as a valuable candidate for further development. Continued research efforts are expected to unlock its full therapeutic potential, paving the way for novel treatments in oncology, inflammation, and beyond.